Cas no 54120-03-5 (1-Cyclopropyl-2-nitroethanol)

• Product name: 1-Cyclopropyl-2-nitroethanol
• CAS No: 54120-03-5
• MF: C₅H₉NO₃
• MW: 131.1299
• MDL: MFCD20484062
• CID: 1028925
• PubChem ID: 19369320

1-Cyclopropyl-2-nitroethanol Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropyl-2-nitroethanol
• 2-nitro-1-cyclopropylethanol
• 1-Cyclopropyl-2-nitro-ethanol
• IWZPNMNTVFKFOH-UHFFFAOYSA-N
• 1-Cyclopropyl-2-nitroethan-1-ol
• FCH2302701
• SY037020
• AX8258687
• DTXSID60598433
• DA-05066
• MFCD20484062
• AKOS022171598
• SCHEMBL937804
• SB85226
• CS-12080
• AC1316
• 54120-03-5
• A914554

• MDL： MFCD20484062
• Inchi： 1S/C5H9NO3/c7-5(3-6(8)9)4-1-2-4/h4-5,7H,1-3H2
• InChI Key： IWZPNMNTVFKFOH-UHFFFAOYSA-N
• SMILES： O([H])C([H])(C([H])([H])[N+](=O)[O-])C1([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 131.058243149g/mol
• Monoisotopic Mass: 131.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66
• XLogP3: 0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds